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Compound of Interest

Compound Name: 2,4-Diaminomesitylene

Cat. No.: B7775592

Introduction: The Versatility of a Sterically Hindered
Diamine

2,4-Diaminomesitylene, also known as 2,4,6-trimethyl-1,3-phenylenediamine, is a unique
aromatic diamine whose structure is distinguished by the presence of three methyl groups on
the benzene ring.[1] This substitution pattern imparts significant steric hindrance around the
two primary amine functionalities, influencing their reactivity and leading to the formation of
materials with distinct properties. The methyl groups enhance solubility in organic solvents,

improve thermal stability, and create a rigid, contorted backbone when incorporated into

polymers.[2]

These characteristics make 2,4-Diaminomesitylene a valuable building block in polymer
science, particularly in the synthesis of high-performance polyimides, and a versatile
intermediate in the production of specialty dyes and other fine chemicals.[1][3] This guide
provides detailed experimental protocols for two representative reactions of 2,4-
Diaminomesitylene: the synthesis of a polyimide via polycondensation and the preparation of
an azo dye through a diazotization-coupling sequence.

Physicochemical Properties of 2,4-Diaminomesitylene

A summary of key properties for 2,4-Diaminomesitylene (CAS No: 3102-70-3) is provided
below for quick reference.
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Property Value Source(s)

Molecular Formula CoH14N2 [415]

Molecular Weight 150.22 g/mol [41[6]
White to yellow or orange

Appearance [2]
powder/crystal

Melting Point 89-91 °C [718]

Boiling Point 297.7 °C at 760 mmHg [7]

Slightly soluble in DMSO and
Solubility Methanol. Water solubility: [7]
22.7 g/L at 20°C.

2,4,6-trimethylbenzene-1,3-
IUPAC Name o [4]
diamine

Critical Safety and Handling Precautions

2,4-Diaminomesitylene is classified as a hazardous substance and requires careful handling
to minimize risk.

o Hazards: Harmful if swallowed, in contact with skin, or if inhaled.[2][4] It causes skin irritation
and serious eye irritation.[4][8]

o Personal Protective Equipment (PPE): Always handle this compound inside a certified
chemical fume hood.[9] Wear appropriate PPE, including a lab coat, chemical-resistant
gloves (e.g., butyl, neoprene; nitrile is not recommended for prolonged contact with anilines),
and chemical splash goggles.[9]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents and acids.[7][9] The compound
should be stored under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation, as
aromatic amines can be air-sensitive.[7][10]

o Waste Disposal: Dispose of waste as hazardous chemical waste in accordance with local
regulations. Do not dispose of down the drain.[9]
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Application Protocol 1: Synthesis of a High-
Performance Polyimide

Aromatic polyimides are a class of super engineering polymers renowned for their exceptional
thermal stability, chemical resistance, and mechanical properties.[3] The conventional
synthesis is a two-step process. First, a diamine and a dianhydride react at room temperature
in a polar aprotic solvent to form a soluble poly(amic acid) (PAA) precursor. Second, this PAA is
converted into the final polyimide through thermal or chemical imidization, which involves a
cyclodehydration reaction.[11][12]

This protocol details the synthesis of a polyimide from 2,4-Diaminomesitylene and 4,4'-
(Hexafluoroisopropylidene)diphthalic anhydride (6FDA), a common fluorinated dianhydride
used to enhance polymer solubility and optical transparency.[11]

Workflow for Polyimide Synthesis
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Step 1: Poly(amic acid) Formation

in anhydrous DMAc under N2
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Proceed to Imidization

Step 2: Chemical Imidization

4. Add acetic anhydride
and pyridine to PAA solution

5. Stir at room temperature
for 24h

Proceed to Isolation

Step 3: Isolation & Purification

6. Precipitate polymer by pouring
reaction mixture into methanol
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@. Dry under vacuum at 80°Ca
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Step 1: Diazotization

Step 3: Isolation & Purification
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Step 2: Coupling Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-4-diaminomesitylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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